Cas no 339020-89-2 (4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE)
4-[(4-Chloroanilino)methylene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core substituted with a 4-chloroanilino methylene group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The presence of both the pyrazolone ring and the chloro-substituted aniline moiety enhances its potential as a building block for biologically active molecules. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial applications. The compound is typically handled under controlled conditions due to its reactive functional groups.
339020-89-2 structure
Product Name:4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
CAS No:339020-89-2
MF:C11H10ClN3O
MW:235.669600963593
MDL:MFCD00138315
CID:5175636
Update Time:2026-03-04
4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties
Names and Identifiers
-
- 4-{[(4-chlorophenyl)amino]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one
- 4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 4-[(4-chlorophenyl)iminomethyl]-5-methyl-1,2-dihydropyrazol-3-one
- 4-[[(4-Chlorophenyl)amino]methylene]-2,4-dihydro-5-methyl-3H-pyrazol-3-one
-
- MDL: MFCD00138315
- Inchi: 1S/C11H10ClN3O/c1-7-10(11(16)15-14-7)6-13-9-4-2-8(12)3-5-9/h2-6H,1H3,(H2,14,15,16)/b13-6+
- InChI Key: PULAAMMFTKJIQC-AWNIVKPZSA-N
- SMILES: ClC1C=CC(=CC=1)/N=C/C1C(NNC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 343
- XLogP3: 2.2
- Topological Polar Surface Area: 53.5
4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB297923-100 mg |
4-[(4-Chloroanilino)methylene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one; . |
339020-89-2 | 100 mg |
€221.50 | 2023-07-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00904225-1g |
4-{[(4-chlorophenyl)amino]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
339020-89-2 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| Ambeed | A933985-1g |
4-{[(4-chlorophenyl)amino]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one |
339020-89-2 | 90% | 1g |
$350.0 | 2024-04-19 | |
| abcr | AB297923-100mg |
4-[(4-Chloroanilino)methylene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one; . |
339020-89-2 | 100mg |
€283.50 | 2025-02-16 |
4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
339020-89-2 (4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE) Related Products
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